7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid

• IUPAC Name: 7-aminothieno[2,3-b]pyrazine-6-carboxylic acid
• InChI: InChI=1S/C7H5N3O2S/c8-3-4-6(10-2-1-9-4)13-5(3)7(11)12/h1-2H,8H2,(H,11,12)
• InChI Key: UJUCBOIXAMPUQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=N1)C(=C(S2)C(=O)O)N
• Molecular Formula: C7H5N3O2S
• DSSTOX Substance ID: DTXSID50481284
• Molecular Weight: 195.20 g/mol
• CAS RN: 56881-31-3

Description

7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid (7-ATP) is an organic compound belonging to the thienopyrazine family of compounds. It is a versatile compound with a broad range of applications in the scientific research field, from synthesis to biochemical and physiological effects. 7-ATP is an important intermediate in the synthesis of various compounds, including drugs, and has been used to study the mechanism of action of various drugs. In addition, 7-ATP has been used to study the biochemical and physiological effects of various drugs, as well as to study the advantages and limitations of laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• Regioselective Synthesis: A practical synthesis of a derivative, methyl 7-amino-3-phenylthieno[2,3-b]pyrazine-6-carboxylate, was achieved through a regioselective synthesis method, highlighting the versatility and reactivity of this compound in chemical synthesis (Zhang, Haight, Ford, & Parekh, 2001).
• Novel Synthesis Techniques: Novel synthesis methods for methyl 7-[(hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates were developed, demonstrating the compound's potential in creating diverse chemical structures (Rodrigues, Calhelha, Nogueira, Ferreira, Barros, & Queiroz, 2021).

Potential Applications in Material Science

• Dyes for Polyester Fibres: Derivatives of pyrazolo[3,4-b]pyrazines, which are structurally similar to 7-aminothieno[2,3-b]pyrazine-6-carboxylic acid, were used as disperse dyes for polyester fibers, indicating potential applications in textile industry (Rangnekar & Dhamnaskar, 1990).

Applications in Biochemistry and Molecular Biology

• Complexation with Ruthenium(II): The compound's ability to form complexes with metals such as Ruthenium(II) suggests its potential utility in coordination chemistry and bioinorganic applications (Fernández-Mato, Quintela, Peinador, & Platas‐Iglesias, 2011).
• Supramolecular Synthon Studies: Its structural analogues were studied for their role in supramolecular synthons, providing insights into crystal engineering strategies (Vishweshwar, Nangia, & Lynch, 2002).

Safety and Hazards

The safety information for “7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid” includes several hazard statements: H302, H312, H315, H319, H332, H335. These codes correspond to specific hazards associated with the compound, such as harmful if swallowed (H302) or causes skin irritation (H315). Precautionary measures should be taken when handling this compound.

Synthesis routes and methods

Procedure details

A solution of ethyl 7-aminothieno[2,3-b]pyrazine-6-carboxylate 7 (10 g, 44.8 mmol) and potassium hydroxide (5.0 g, 90 mmol) in THF (50 mL), ethanol (50 mL) and water (20 mL) was stirred at 70° C. for 2 h. Quenched in a cold solution of 2N HCl, and the resulting precipitate was collected to give crude 7-aminothieno[2,3-b]pyrazine-6-carboxylic acid 8 (8.59 g, 98%). 1H-NMR (400 MHz, DMSO-d6) 7.03 (br s, 2H), 8.77 (s, 2H), 12.8 (br s, 1H).